Cas no 111376-39-7 (3-(3-oxopropyl)benzonitrile)

3-(3-Oxopropyl)benzonitrile is a versatile organic compound featuring both a benzonitrile moiety and a ketone functional group, making it a valuable intermediate in synthetic chemistry. Its structure allows for further functionalization, particularly in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. The presence of the nitrile group enhances reactivity in nucleophilic additions and cyclization reactions, while the ketone group enables condensation and reduction processes. This compound is particularly useful in fine chemical synthesis due to its stability and compatibility with a range of reaction conditions. Its well-defined properties ensure consistent performance in multi-step organic transformations.

3-(3-oxopropyl)benzonitrile structure

Product Name:3-(3-oxopropyl)benzonitrile

CAS No:111376-39-7

MF:C₁₀H₉NO

MW:159.184562444687

MDL:MFCD13181191

CID:832767

PubChem ID:13854263

Update Time:2025-05-28

3-(3-oxopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- Benzonitrile, 3-(3-oxopropyl)-
- 3-(3-Oxopropyl)benzonitrile
- 3-(3-OXO-PROPYL)-BENZONITRILE
- 3-(3-Oxopropyl)benzonitril
- LogP
- MFCD13181191
- SCHEMBL2556190
- ULKIPHRCPMEELY-UHFFFAOYSA-N
- DTXSID70551271
- SB30683
- DB-347525
- 111376-39-7
- CS-0001360
- EN300-1846174
- 3-(3-cyanophenyl)propanal
- 3-(3-oxopropyl)benzonitrile
- MDL： MFCD13181191
- Inchi： 1S/C10H9NO/c11-8-10-4-1-3-9(7-10)5-2-6-12/h1,3-4,6-7H,2,5H2
- InChI Key： ULKIPHRCPMEELY-UHFFFAOYSA-N
- SMILES： O=CCCC1C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 159.06847
Monoisotopic Mass: 159.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 40.9Å²

Experimental Properties

Boiling Point: 279.6°C at 760 mmHg
Flash Point: 122.9°C
Refractive Index: 1.534
PSA: 40.86
LogP: 1.68978

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